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Compound of Interest

Compound Name: Dimethyl-phenyl-silane

Cat. No.: B7799541 Get Quote

An In-depth Technical Guide on the Physical Properties of Dimethyl-phenyl-silane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl-phenyl-silane (CAS No. 766-77-8), a versatile organosilicon compound.[1][2] With

applications ranging from an intermediate in silicone polymer synthesis to a reagent in

pharmaceutical development, a thorough understanding of its physical characteristics is

essential for its effective application.[1][3] This document outlines key physical data, details the

experimental protocols for their determination, and provides a visual workflow for purity

analysis.

Core Physical and Chemical Properties
Dimethyl-phenyl-silane is a colorless liquid at room temperature.[1][2][4] It is recognized for

its role in enhancing thermal stability and mechanical strength in silicone-based polymers and

as a reagent for creating enol ethers.[1][5][6]

Data Presentation: Summary of Physical Properties

The quantitative physical properties of Dimethyl-phenyl-silane are summarized in the table

below for easy reference and comparison.
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Property Value Conditions

Molecular Formula C₈H₁₂Si

Molecular Weight 136.27 g/mol

Appearance Clear colorless liquid Room Temperature

Density 0.889 g/mL at 25 °C

Boiling Point 157 °C at 744 mmHg

Refractive Index (n20/D) 1.497 - 1.5005 at 20 °C

Purity ≥96.0% to ≥98% (Determined by GC)

Solubility

Soluble in common organic

solvents (e.g., chloroform,

ether, acetone, benzene);

Insoluble in water.[5]

CAS Number 766-77-8

Data compiled from sources:[1][2][4][5][6][7][8][9]

Experimental Protocols
Detailed methodologies for determining the key physical properties of Dimethyl-phenyl-silane
are provided below. These protocols are standard laboratory procedures adapted for the

analysis of organosilicon compounds.

Determination of Boiling Point (Thiele Tube Method)
This method is a common and efficient way to determine the boiling point of a small liquid

sample.[10]

Apparatus:

Thiele tube

High-temperature mineral oil
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Thermometer (calibrated)

Small test tube (e.g., 4-inch)

Capillary tube (sealed at one end)

Burner or heating mantle

Sample of Dimethyl-phenyl-silane

Procedure:

Sample Preparation: Add a small amount (approx. 0.5 mL) of Dimethyl-phenyl-silane to the

small test tube.

Capillary Inversion: Place the capillary tube into the test tube with its open end down.

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

sample is aligned with the thermometer bulb.

Heating: Place the assembly into the Thiele tube filled with mineral oil. Heat the side arm of

the Thiele tube gently.[10] The design of the tube ensures uniform heating of the oil via

convection currents.[10]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue heating until a continuous and rapid stream of

bubbles emerges from the capillary tube. This indicates the temperature is just above the

boiling point.

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles stops and the liquid is just drawn

back into the capillary tube.[10] This is the point where the vapor pressure of the sample

equals the atmospheric pressure.

Record: Record the temperature and the ambient barometric pressure.

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a fundamental physical property that is indicative of a substance's purity.

An Abbe refractometer is a standard instrument for this measurement.[11][12]

Apparatus:

Abbe Refractometer (temperature-controlled)

Constant temperature water bath or internal Peltier temperature control system[12]

Dropper or pipette

Sample of Dimethyl-phenyl-silane

Lint-free tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Instrument Calibration: Turn on the refractometer's light source and temperature control

system, setting it to 20°C. Allow the instrument to stabilize. Calibrate using a standard

reference material with a known refractive index (e.g., distilled water).

Prism Cleaning: Open the prism assembly and clean the surfaces of both the measuring and

illuminating prisms with a soft, lint-free tissue and a suitable solvent. Allow the solvent to

evaporate completely.

Sample Application: Using a clean dropper, place 1-2 drops of Dimethyl-phenyl-silane onto

the surface of the measuring prism.

Measurement: Close the prism assembly securely. The liquid sample should form a thin film

between the two prisms.

Reading: Look through the eyepiece and adjust the control knob until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

Data Acquisition: Read the refractive index value from the instrument's scale or digital

display. For Dimethyl-phenyl-silane, this value should be near 1.497 at 20°C.[2][4][5]

Cleaning: After the measurement is complete, clean the prisms thoroughly.
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Determination of Purity (Gas Chromatography - GC)
Gas chromatography is a powerful technique used to separate and analyze volatile

compounds, making it ideal for assessing the purity of silanes.[13][14][15] Purity levels for

Dimethyl-phenyl-silane are typically reported as ≥98% (GC).[1][4]

Apparatus:

Gas Chromatograph (GC) system equipped with a Flame Ionization Detector (FID) or

Thermal Conductivity Detector (TCD).[13][16]

Appropriate capillary column (e.g., a stabilized trifluoropropyl methyl polysiloxane phase

column optimized for silane analysis).[17]

High-purity carrier gas (e.g., Helium, Argon, or Hydrogen).

Syringe for sample injection.

Vials and a suitable solvent (e.g., heptane) for sample dilution.[14]

Procedure:

Instrument Setup: Set the GC operating parameters, including oven temperature program,

injector temperature, detector temperature, and carrier gas flow rate. These parameters must

be optimized for the separation of silane compounds.

Sample Preparation: Prepare a dilute solution of Dimethyl-phenyl-silane in a suitable

volatile solvent like heptane.[14] A typical concentration might be in the range of 1-5 mg/mL.

Injection: Draw a small, precise volume (e.g., 1 µL) of the prepared sample into a GC syringe

and inject it into the heated inlet of the gas chromatograph.

Separation: The sample is vaporized in the inlet and swept onto the column by the carrier

gas. Components of the sample are separated based on their boiling points and interactions

with the column's stationary phase.

Detection: As each component elutes from the column, it is detected by the FID or TCD,

which generates an electrical signal proportional to the amount of the substance.
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Data Analysis: The output is a chromatogram, which displays peaks corresponding to each

separated component. The area under each peak is calculated. The purity is determined by

the area percent method, where the area of the main Dimethyl-phenyl-silane peak is

divided by the total area of all peaks in the chromatogram.

Mandatory Visualization
The following diagram illustrates the experimental workflow for determining the purity of

Dimethyl-phenyl-silane using Gas Chromatography.
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Experimental Workflow: Purity Determination by Gas Chromatography (GC)

1. Preparation

2. Analysis

3. Results

GC Instrument Setup
(Oven, Inlet, Detector Temp)

Inject Sample
(1 µL into GC Inlet)

Sample Preparation
(Dilute Silane in Heptane)

Chromatographic Separation
(Column Passage)

Vaporization & Carrier Gas Flow

Component Detection
(FID/TCD Signal)

Generate Chromatogram
(Peaks vs. Time)

Peak Area Integration

Purity Calculation
(Area % Method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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